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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536 Get Quote

Technical Support Center: AMPSO Buffered
Solutions
This guide provides troubleshooting for common issues, particularly precipitation, encountered

when working with AMPSO (3-([1,1-Dimethyl-2-hydroxyethyl]amino)-2-hydroxypropanesulfonic

acid) buffered solutions.

Frequently Asked Questions (FAQs)
Q1: What is AMPSO and what are its primary
characteristics?
A1: AMPSO is a zwitterionic biological buffer, one of the 'Good's buffers', valued for its buffering

capacity in the alkaline range.[1][2] Its key properties are summarized below.

Table 1: Properties of AMPSO Buffer

Property Value Reference

pKa (at 25°C) 9.0 [2][3]

Useful pH Range 8.3 – 9.7 [1][3]

Molecular Weight 249.26 g/mol (Sodium Salt)

Solubility in Water 0.33 g/mL
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Q2: My AMPSO buffer solution has formed a precipitate.
What are the common causes?
A2: Precipitation in AMPSO buffer is uncommon given its high solubility but can occur due to

several factors:

Low Temperature: Storing the buffer, especially concentrated stocks, at low temperatures

(e.g., 4°C) can decrease the solubility of AMPSO, leading to crystallization.[4][5]

Exceeding Solubility Limit: Although high, the solubility limit can be exceeded if preparing

highly concentrated stock solutions, particularly if not using purified water or if other solutes

are present.

pH Shifts: Significant shifts in pH outside the optimal buffering range can alter the ionic form

of AMPSO, potentially affecting its solubility.[4]

Interaction with Metal Ions: Certain divalent cations can interact with buffers, sometimes

leading to the formation of insoluble salts.[6][7] While AMPSO is generally considered a non-

complexing buffer, contamination with ions like Ca²⁺ or Mg²⁺ in the presence of phosphates

could cause issues.[6][8][9]

Addition of Organic Solvents: Introducing organic solvents like methanol or acetonitrile can

significantly reduce the solubility of buffer salts, causing them to precipitate.[10][11]

Q3: I've observed a precipitate in my AMPSO buffer. How
can I troubleshoot this?
A3: If you encounter precipitation, a systematic approach can help identify and resolve the

issue. The following workflow outlines the key steps to take.
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Initial Checks

Troubleshooting Actions

Further Investigation

Precipitate Observed
in AMPSO Buffer

Is buffer stored at
low temperature (e.g., 4°C)?

Is it a highly
concentrated stock?

No

Gently warm solution
to room temp or 37°C

Yes

Dilute a small aliquot
to working concentration

Yes

Verify pH is within
the 8.3-9.7 range

No Does it redissolve?Does it redissolve?

No

Buffer is stable.
Use after cooling & re-checking pH.

Yes

No

Yes
Consider contaminants

(metal ions, organic solvents)

Remake buffer using
high-purity water

Precipitate remains.
Discard and remake.
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Assay Preparation

Reaction

Detection & Analysis
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in AMPSO Buffer

Pipette Reagents
into Microplate

Incubate at
Optimal Temperature

Buffer Instability!
(Precipitation Occurs)

Add Stop Solution

Inaccurate Results
Measure Absorbance/

Fluorescence

Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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